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Introduction
The aldol condensation of butyraldehyde with formaldehyde is a classic example of a crossed-

aldol reaction, a fundamental carbon-carbon bond-forming reaction in organic synthesis. This

reaction is of significant industrial importance, serving as a key step in the production of various

valuable chemicals, including polyols like trimethylolpropane and intermediates for plasticizers

and resins. The reaction involves the nucleophilic addition of an enolate, generated from

butyraldehyde in the presence of a base, to the carbonyl carbon of formaldehyde, which lacks

alpha-hydrogens and thus cannot self-condense. This is followed by a dehydration step to yield

an α,β-unsaturated aldehyde. The choice of catalyst and reaction conditions can significantly

influence the product distribution and yield. These notes provide detailed protocols for this

reaction under various catalytic systems and a summary of relevant quantitative data.

Reaction Pathway
The base-catalyzed aldol condensation of butyraldehyde with formaldehyde proceeds through

the following general steps:

Enolate Formation: A base abstracts an acidic α-hydrogen from butyraldehyde to form a

resonance-stabilized enolate ion.
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Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of formaldehyde.

Protonation: The resulting alkoxide is protonated by a protic solvent (e.g., water) to form the

aldol addition product, 2-ethyl-3-hydroxypropanal.

Further Reaction with Formaldehyde: In the presence of excess formaldehyde, the initial

aldol adduct can undergo further reaction. The remaining acidic α-hydrogen on the initial

product can be abstracted, leading to a second addition of formaldehyde to yield 2-ethyl-3-

hydroxy-2-hydroxymethylpropanal.

Dehydration (Condensation): The aldol addition product can be dehydrated, often upon

heating, to form an α,β-unsaturated aldehyde, 2-ethylpropenal.

Cannizzaro Reaction (with excess formaldehyde and strong base): The intermediate 2-ethyl-

3-hydroxy-2-hydroxymethylpropanal can undergo a Cannizzaro reaction with formaldehyde

in the presence of a stoichiometric amount of a strong base to produce trimethylolpropane

and formate.[1]
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Caption: Reaction pathway for the aldol condensation of butyraldehyde and formaldehyde.

Data Presentation: Comparison of Catalytic
Systems
The following table summarizes quantitative data for the aldol condensation of butyraldehyde
and formaldehyde under different catalytic conditions.
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Note: Data for the PTC system is for the analogous reaction with isobutyraldehyde, which is

expected to have similar reactivity.

Experimental Protocols
General Experimental Workflow
The general workflow for the aldol condensation of butyraldehyde and formaldehyde involves

the setup of a suitable reactor, charging of reactants and catalyst, controlling the reaction

temperature, monitoring the reaction progress, and subsequent workup and product isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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